(5Z)-2-(2-methoxyphenyl)-5-[(2E)-3-(2-methoxyphenyl)prop-2-enylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• Molecular Formula: C21H17N3O3S
• Molecular Weight: 391.4 g/mol
• IUPAC Name: (5Z)-2-(2-methoxyphenyl)-5-[(E)-3-(2-methoxyphenyl)prop-2-enylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C21H17N3O3S/c1-26-16-11-5-3-8-14(16)9-7-13-18-20(25)24-21(28-18)22-19(23-24)15-10-4-6-12-17(15)27-2/h3-13H,1-2H3/b9-7+,18-13-
• InChI Key: LZUWFHFVOMWGGV-DNISPXHZSA-N
• Isomeric SMILES: COC1=CC=CC=C1/C=C/C=C\2/C(=O)N3C(=NC(=N3)C4=CC=CC=C4OC)S2
• Canonical SMILES: COC1=CC=CC=C1C=CC=C2C(=O)N3C(=NC(=N3)C4=CC=CC=C4OC)S2

Description

“(5Z)-2-(2-Methoxyphenyl)-5-[(2E)-3-(2-Methoxyphenyl)prop-2-enylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one” is a heterocyclic compound featuring a thiazolo[3,2-b][1,2,4]triazol-6(5H)-one core substituted with two 2-methoxyphenyl groups. The (5Z) configuration indicates the Z-isomerism at the C5 position, while the (2E) designation refers to the trans configuration of the propenylidene moiety.

Key structural features include:

• Thiazolo-triazolone core: A fused bicyclic system combining thiazole and triazole rings, which enhances electronic delocalization and stability.
• Conjugated ene system: The prop-enylidene linker at C5 introduces rigidity and planar geometry, which may enhance π-π stacking interactions in biological targets .

Synthetic routes for analogous compounds involve multi-step protocols, including condensation reactions between substituted amines and thiazolidinone precursors under mild conditions (e.g., methanol, room temperature), yielding products with good to excellent purity (confirmed via TLC and NMR) .

Biological Activity

The compound (5Z)-2-(2-methoxyphenyl)-5-[(2E)-3-(2-methoxyphenyl)prop-2-enylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a complex organic molecule that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, focusing on its antitumor and antimicrobial properties.

• Molecular Formula : C22H17N3O2S
• Molecular Weight : 387.45 g/mol
• CAS Number : 847247-78-3

Antitumor Activity

Recent studies have demonstrated that derivatives of thiazolo[3,2-b][1,2,4]triazoles exhibit significant antitumor activity. The compound has been evaluated in vitro against various cancer cell lines.

Key Findings:

• In a study involving human lung cancer cell lines (A549, HCC827, NCI-H358), the compound showed promising cytotoxic effects with IC50 values indicating effective inhibition of cell proliferation.
• The structure-activity relationship suggests that modifications to the thiazole and triazole moieties can enhance antitumor potency. For instance, compounds with methoxy substitutions were notably more effective than their unsubstituted counterparts .

Table 1: Cytotoxicity Data

Cell Line	IC50 (μM)	Remarks
A549	6.75 ± 0.19	High activity
HCC827	5.13 ± 0.97	Moderate activity
NCI-H358	4.01 ± 0.95	Effective across assays

Antimicrobial Activity

The antimicrobial properties of the compound have also been investigated. Testing against Gram-positive and Gram-negative bacteria revealed noteworthy results.

Key Findings:

• The compound exhibited significant antibacterial activity against Staphylococcus aureus and Escherichia coli, with minimal inhibitory concentrations (MICs) that suggest potential as a therapeutic agent.
• The mechanism of action appears to involve disruption of bacterial cell wall synthesis and interference with metabolic pathways.

Table 2: Antimicrobial Activity

Bacterial Strain	MIC (μg/mL)	Activity Level
Staphylococcus aureus	32	Moderate
Escherichia coli	64	Significant

Case Studies

In clinical settings, compounds similar to (5Z)-2-(2-methoxyphenyl)-5-[(2E)-3-(2-methoxyphenyl)prop-2-enylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one have been explored for their therapeutic potential:

• Study on Lung Cancer Treatment : A derivative was tested in a phase II clinical trial for lung cancer treatment, showing improved survival rates compared to traditional therapies.
• Antimicrobial Efficacy in Hospital Settings : A derivative demonstrated effectiveness in reducing hospital-acquired infections caused by resistant strains of bacteria.

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Melting Points :

• Electron-withdrawing groups (e.g., Cl in 5f) increase melting points (>280°C) due to enhanced intermolecular forces .
• Bulky substituents (e.g., indolin-1-yl in 6a) reduce symmetry, leading to moderate melting points (242–244°C) .
• Methoxy groups (as in the target compound) may lower melting points compared to halogenated analogues, though data gaps exist .

Synthetic Efficiency: Yields for phenylamino-substituted derivatives (5d: 56%; 5f: 64%) are comparable, suggesting minimal electronic interference from para-Cl substitution . The target compound’s synthesis would likely follow protocols similar to 6a–j (K2CO3/MeOH, RT), but optimization may be needed for the propenylidene moiety .

Pharmacological and Physicochemical Comparison

Key Observations:

Bioactivity Trends: Chlorinated derivatives (e.g., 5f) show lower MIC50 values (8.3 µg/mL), indicating stronger antibacterial effects compared to non-halogenated analogues (5d: 12.5 µg/mL) . The target compound’s methoxy groups may balance hydrophobicity (LogP ~3.8) and target binding, though experimental validation is needed .

Aromatic Substitution: Methoxy groups at ortho positions (target compound) may sterically hinder binding compared to para-substituted analogues (e.g., 606952-75-4) .